Cas no 863248-28-6 (Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate)

Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate is a versatile brominated aromatic ester with a trifluoromethyl substituent, commonly employed as a key intermediate in organic synthesis and pharmaceutical research. The presence of both bromomethyl and trifluoromethyl groups enhances its reactivity, making it valuable for nucleophilic substitution reactions, cross-coupling processes, and the construction of complex fluorinated compounds. Its ester functionality further allows for derivatization under mild conditions. The compound’s stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry, agrochemical development, and materials science. High purity grades ensure consistent performance in demanding synthetic workflows.
Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate structure
863248-28-6 structure
Product Name:Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate
CAS No:863248-28-6
MF:C10H8BrF3O2
MW:297.068532943726
MDL:MFCD26394963
CID:1848406
PubChem ID:57443327
Update Time:2025-10-28

Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(bromomethyl)-3-(trifluoromethyl)-, methyl ester
    • methyl 4-(bromomethyl)-3-(trifluoromethyl)benzoate
    • 4-Bromomethyl-3-trifluoromethylbenzoic acid methyl ester
    • 4-Bromomethyl-3-trifluoromethyl-benzoic acid methyl ester
    • AS-48678
    • MFCD26394963
    • DTXSID10726481
    • DB-319978
    • methyl4-(bromomethyl)-3-(trifluoromethyl)benzoate
    • AKOS027421104
    • SY221487
    • SCHEMBL1676672
    • EN300-345441
    • F52483
    • 863248-28-6
    • Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate
    • MDL: MFCD26394963
    • Inchi: 1S/C10H8BrF3O2/c1-16-9(15)6-2-3-7(5-11)8(4-6)10(12,13)14/h2-4H,5H2,1H3
    • InChI Key: LXXRFFAIWGWJMA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C(F)(F)F)C(CBr)=CC=1)OC

Computed Properties

  • Exact Mass: 295.96598g/mol
  • Monoisotopic Mass: 295.96598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate Pricemore >>

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Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  overnight, reflux
Reference
Discovery of a highly potent kinase inhibitor capable of overcoming multiple imatinib-resistant ABL mutants for chronic myeloid leukemia (CML)
Lu, Tingting; et al, European Journal of Pharmacology, 2021, 897,

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  18 h, 60 °C
1.2 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Benzene ;  4 h, reflux
Reference
Synthesis of novel 3-substituted benzamides related to imatinib
Terentjeva, Svetlana; et al, Journal of Chemical Research, 2016, 40(4), 224-227

Production Method 3

Reaction Conditions
1.1 Catalysts: Sulfuric acid ;  rt; overnight, reflux; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8
2.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Acetonitrile ;  overnight, reflux
Reference
Discovery of New Quinolone-Based Diarylamides as Potent B-RAFV600E/C-RAF Kinase Inhibitors Endowed with Promising In-Vitro Anticancer Activity
Kim, Hyun Ji ; et al, International Journal of Molecular Sciences, 2023, 24(4),

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  16 h, rt
2.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Acetonitrile ;  16 h, reflux
Reference
Evaluation of carbon-11 labeled 5-(1-methyl-1H-pyrazol-4-yl)-N-(2-methyl-5-(3-(trifluoromethyl)benzamido)phenyl)nicotinamide as PET tracer for imaging of CSF-1R expression in the brain
van der Wildt, Berend; et al, Bioorganic & Medicinal Chemistry, 2021, 42,

Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate Raw materials

Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate Preparation Products

Additional information on Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate (CAS No. 863248-28-6)

Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate (CAS No. 863248-28-6) is a highly versatile organic intermediate widely used in pharmaceutical, agrochemical, and material science research. This compound, characterized by its bromomethyl and trifluoromethyl functional groups, plays a pivotal role in synthetic chemistry due to its reactivity and ability to introduce key structural motifs. Researchers and industries value it for its applications in cross-coupling reactions, nucleophilic substitutions, and as a building block for fluorinated compounds.

The growing demand for trifluoromethylated compounds in drug discovery has significantly increased interest in Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate. Fluorinated molecules are known for their enhanced metabolic stability and bioavailability, making them critical in the development of new therapeutics. Recent trends in AI-driven drug design and high-throughput screening have further highlighted the importance of such intermediates, as they enable rapid diversification of molecular scaffolds.

From a synthetic perspective, CAS No. 863248-28-6 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex aromatic systems. Its bromomethyl group serves as an excellent leaving group, facilitating further functionalization. Additionally, the ester moiety offers opportunities for hydrolysis or transesterification, expanding its utility in multi-step syntheses.

Environmental and regulatory considerations are also shaping the use of Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate. With increasing focus on green chemistry, researchers are exploring solvent-free or catalytic methods to minimize waste generation. The compound's stability under various conditions makes it suitable for flow chemistry applications, aligning with industrial efforts to improve process efficiency.

In material science, CAS 863248-28-6 contributes to the synthesis of advanced polymers and liquid crystals. The trifluoromethyl group imparts unique electronic and hydrophobic properties, which are valuable in designing OLED materials or coatings. As the demand for high-performance materials rises, this intermediate continues to gain traction in R&D pipelines.

For researchers sourcing Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity and consistency, particularly for GMP-compliant applications. Suppliers often provide custom synthesis options to meet specific project requirements, catering to both academia and industry.

Looking ahead, innovations in catalytic fluorination and sustainable synthesis will likely expand the applications of this compound. Its compatibility with bioorthogonal chemistry and click chemistry platforms further positions it as a key player in chemical biology and diagnostic probe development. As interdisciplinary research grows, CAS No. 863248-28-6 remains a cornerstone for cutting-edge discoveries.

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